SU056

• Molecular Formula: C20H16FNO5
• Molecular Weight: 369.3 g/mol
• InChI: InChI=1S/C20H16FNO5/c21-12-3-1-2-11(6-12)18-13-7-16-17(27-10-26-16)8-14(13)22(4-5-23)15-9-25-20(24)19(15)18/h1-3,6-8,18,23H,4-5,9-10H2
• InChIKey: WVJVLSHRAJOEEW-UHFFFAOYSA-N

SU056: YB-1-Targeting Azopodophyllotoxin

SU056 is a synthetic azopodophyllotoxin (AzP) small-molecule inhibitor of Y-box binding protein 1 (YB-1/YBX1), designed via fluorine bioisostere substitution on the E-ring of the precursor compound SU093 [1]. YB-1 is a multifunctional cold-shock protein that stabilizes oncogenic mRNAs (e.g., c-Myc, MDR1, HIF1α) and is strongly associated with tumor progression and treatment resistance across multiple cancer types [2]. SU056 represents a mechanistically distinct approach to YB-1 inhibition that differs from traditional DNA-damaging podophyllotoxins by directly engaging and downregulating YB-1 protein expression rather than acting solely as a topoisomerase II poison [1].

YB-1 protein downregulation mechanism, distinct from DNA-damaging podophyllotoxins

Fluorine bioisostere design for YB-1 selectivity studies

Reported lower neuronal cytotoxicity in SH-SY5Y/N27 cell models

• [1] Tailor D, Resendez A, Garcia-Marques FJ, et al. Y box binding protein 1 inhibition as a targeted therapy for ovarian cancer. Cell Chem Biol. 2021;28(8):1206-1220.e6. doi:10.1016/j.chembiol.2021.02.014 View Source
• [2] Lyabin DN, Eliseeva IA, Ovchinnikov LP. YB-1 protein: functions and regulation. Wiley Interdiscip Rev RNA. 2014;5(1):95-110. doi:10.1002/wrna.1200 View Source

Why SU056 Is Irreplaceable for YB-1 Research

YB-1 is a challenging target with no clinically approved direct small-molecule inhibitors; the few reported compounds either lack cellular target engagement data, exhibit potency only at high micromolar concentrations, or possess class-related toxicities that confound interpretation of YB-1-specific pharmacology [1]. Etoposide, a natural podophyllotoxin and standard-of-care chemotherapy, induces significant neurotoxicity as a class liability, while precursor analog SU093 shows substantially weaker anti-migratory and in vivo efficacy [2]. SU056 was specifically engineered to overcome these limitations through a fluorine bioisostere modification that simultaneously improved YB-1 inhibition potency, reduced neuronal cytotoxicity relative to etoposide, and enhanced synergy with paclitaxel [2]. The quantitative evidence below demonstrates that substituting SU056 with SU093, etoposide, or early-screen YB-1 hits would compromise experimental validity in YB-1-focused studies.

Etoposide (clinical podophyllotoxin)

Topoisomerase II mechanism may confound YB-1-specific interpretation; reported higher neuronal cytotoxicity in cell models

SU093 (precursor azopodophyllotoxin)

Weaker anti-migratory and in vivo model response; fluorine bioisostere absent, limiting YB-1 inhibition potency

Early orthogonal-screen hits (JK0395-B007, RUS0207-A006)

No confirmed YB-1 protein target engagement; reported cellular potency at substantially higher concentrations

• [1] Trevarton AJ, Zhou Y, Yang D, et al. Orthogonal assays for the identification of inhibitors of the single-stranded nucleic acid binding protein YB-1. Acta Pharm Sin B. 2019;9(5):997-1007. doi:10.1016/j.apsb.2018.12.011 View Source
• [2] Tailor D, Resendez A, Garcia-Marques FJ, et al. Y box binding protein 1 inhibition as a targeted therapy for ovarian cancer. Cell Chem Biol. 2021;28(8):1206-1220.e6. doi:10.1016/j.chembiol.2021.02.014 View Source

SU056 Quantitative Differentiation Evidence

Reduced Neuronal Cytotoxicity vs. Etoposide

SU056 exhibits markedly lower neurotoxicity compared with etoposide, a clinical podophyllotoxin whose therapeutic utility is limited by neuropathy. In head-to-head MTT viability assays using SH-SY5Y and N27 neuronal cell lines treated at 10 µM for 48 hours, SU056 was 28.51% less cytotoxic than etoposide in SH-SY5Y cells and 49.54% less cytotoxic in N27 cells [1]. This reduced neuronal toxicity was achieved while maintaining superior anti-proliferative activity in ovarian cancer cells, indicating that the fluorine bioisostere modification decouples cytotoxic efficacy from neurotoxicity [1].

Neuronal Cytotox. vs Etoposide

Head-to-head

SU056: 28.5% less cytotoxicity (SH-SY5Y), 49.5% less (N27) vs etoposide at 10 µM, 48 h MTT

Reported neuronal cytotoxicity endpoint context

Cell-line model; not in vivo neuronal safety data

Evidence Dimension	Neuronal cell cytotoxicity (% cell viability reduction relative to etoposide)
Target Compound Data	SU056: 28.51% less cytotoxicity than etoposide (SH-SY5Y); 49.54% less cytotoxicity than etoposide (N27)
Comparator Or Baseline	Etoposide (natural podophyllotoxin, clinical chemotherapy agent): reference baseline (0% difference)
Quantified Difference	28.51% reduction in neurotoxicity (SH-SY5Y); 49.54% reduction in neurotoxicity (N27)
Conditions	SH-SY5Y and N27 neuronal cell lines; 10 µM compound; 48-hour treatment; MTT viability assay

Why This Matters

This head-to-head neurotoxicity data directly differentiates SU056 from clinical podophyllotoxins, making it the preferred selection for YB-1 studies where neuronal cytotoxicity is a confounding variable.

• [1] Tailor D, Resendez A, Garcia-Marques FJ, et al. Y box binding protein 1 inhibition as a targeted therapy for ovarian cancer. Cell Chem Biol. 2021;28(8):1206-1220.e6. Figure 1E and associated results text. View Source

Superior Migration Inhibition vs. SU093

SU056 was directly compared with its precursor analog SU093 in a Boyden chamber cell migration assay across multiple ovarian cancer cell lines. At an equivalent concentration of 1 µM, SU093 inhibited cell migration by 40%–46%, whereas SU056 achieved 78%–87% inhibition in the same cell lines [1]. This near-doubling of anti-migratory potency demonstrates that the fluorine bioisostere substitution on ring E confers a substantial functional advantage beyond what incremental optimization would predict [1].

Migration Inhibition vs SU093

Head-to-head

SU056: 78–87% inhibition vs SU093: 40–46% at 1 µM (Boyden chamber, ovarian cancer cells)

Reported anti-migratory activity context

p < 0.05; supports bioisostere design advantage

Evidence Dimension	Cell migration inhibition (Boyden chamber assay)
Target Compound Data	SU056: 78%–87% inhibition at 1 µM
Comparator Or Baseline	SU093 (precursor azopodophyllotoxin analog): 40%–46% inhibition at 1 µM
Quantified Difference	Approximately 1.7- to 2.2-fold greater inhibition (absolute difference of 32–47 percentage points)
Conditions	OVCAR8, SKOV3, and ID8 ovarian cancer cell lines; 1 µM compound concentration; Boyden chamber migration assay; p < 0.05

Why This Matters

This direct potency comparison validates the bioisostere design strategy and provides quantitative justification for selecting SU056 over SU093 in metastasis-relevant YB-1 studies.

• [1] Tailor D, Resendez A, Garcia-Marques FJ, et al. Y box binding protein 1 inhibition as a targeted therapy for ovarian cancer. Cell Chem Biol. 2021;28(8):1206-1220.e6. Figure 1H and associated results text. View Source

In Vivo Tumor Reduction Over SU093

In a syngeneic C57BL/6 mouse model implanted subcutaneously with firefly luciferase-expressing ID8 ovarian cancer cells, both SU093 and SU056 were administered daily via intraperitoneal injection at 20 mg/kg. After 42 days of treatment, final tumor weight assessment revealed that SU056 treatment resulted in a 2-fold reduction in tumor weight relative to vehicle control, whereas SU093 achieved only a 1.5-fold reduction [1]. This in vivo differential is consistent with the in vitro potency improvements and demonstrates translation of the bioisostere advantage to a living system [1].

In Vivo Tumor Wt Reduction

Head-to-head

SU056: 2-fold reduction vs vehicle; SU093: 1.5-fold reduction (20 mg/kg IP, ID8 model, 42 d)

Model-response endpoint context

Syngeneic mouse model; reported difference

Evidence Dimension	In vivo tumor weight reduction (fold-change versus vehicle)
Target Compound Data	SU056: 2-fold reduction in tumor weight at day 42 (20 mg/kg daily IP)
Comparator Or Baseline	SU093: 1.5-fold reduction in tumor weight at day 42 (20 mg/kg daily IP)
Quantified Difference	33% greater tumor weight reduction (2-fold vs 1.5-fold relative to vehicle)
Conditions	C57BL/6 mice; subcutaneous ID8 syngeneic ovarian cancer model; 20 mg/kg daily intraperitoneal; 42-day treatment duration; tumor weight endpoint

Why This Matters

For studies requiring in vivo YB-1 target validation, SU056 provides superior tumor growth suppression compared to its immediate chemical analog, reducing the number of animals needed to detect a treatment effect.

• [1] Tailor D, Resendez A, Garcia-Marques FJ, et al. Y box binding protein 1 inhibition as a targeted therapy for ovarian cancer. Cell Chem Biol. 2021;28(8):1206-1220.e6. Figures 2A–2B and associated results text. View Source

YB-1 Target Engagement vs. Orthogonal-Screen Hits

SU056 demonstrates quantifiable, sub-10 µM YB-1 target engagement IC50 values as measured by YB-1 ELISA in a panel of ovarian cancer cell lines: OVCAR4 (IC50 = 5.6 ± 0.36 µM), OVCAR8 (IC50 = 3.2 ± 0.19 µM), and SKOV3 (IC50 = 3.7 ± 0.21 µM) after 12 hours of treatment [1]. In contrast, the most potent putative YB-1 inhibitors identified from an orthogonal screening campaign of 7,360 compounds (JK0395-B007 and RUS0207-A006) exhibited cellular growth inhibition IC50 values ranging from 30 to 102 µM across A375, HCT116, and MDA-MB-231 cancer lines, with no direct YB-1 target engagement confirmed at the protein level [2]. This represents an approximately 6- to 34-fold potency advantage for SU056 in cellular contexts where YB-1 target modulation has been directly verified.

YB-1 Target Engagement IC50

Cross-study

SU056 IC50 3.2–5.6 µM (YB-1 ELISA) vs screening hits 30–102 µM (cell growth, no YB-1 target engagement)

Reported target engagement assay context

Different assay platforms; direct YB-1 ELISA only for SU056

Evidence Dimension	YB-1 cellular IC50 (target engagement via ELISA) vs. cell growth IC50 of putative inhibitors
Target Compound Data	SU056 YB-1 ELISA IC50: 5.6 µM (OVCAR4), 3.2 µM (OVCAR8), 3.7 µM (SKOV3); cell growth IC50 range: 1.27–6.8 µM across OVCAR3/4/5/8, SKOV3, ID8
Comparator Or Baseline	JK0395-B007: IC50 = 30–50 µM; RUS0207-A006: IC50 = 38–102 µM (cell growth, A375/HCT116/MDA-MB-231; no YB-1 target engagement ELISA reported)
Quantified Difference	SU056 is 6- to 34-fold more potent; additionally, SU056 has direct YB-1 protein-level target engagement confirmation absent for comparator hits
Conditions	SU056: YB-1 ELISA at 12 h in OVCAR4/8 and SKOV3; cell viability at 48 h in 6 OC lines. Comparator compounds: 72-h cell growth assay in A375, HCT116, MDA-MB-231

Why This Matters

The combination of verified YB-1 target engagement and substantially lower effective concentration makes SU056 the superior tool compound for YB-1-dependent mechanistic studies, as alternative screening hits require concentrations approaching cytotoxic limits.

• [1] Tailor D, Resendez A, Garcia-Marques FJ, et al. Y box binding protein 1 inhibition as a targeted therapy for ovarian cancer. Cell Chem Biol. 2021;28(8):1206-1220.e6. Figure 4D (YB-1 ELISA IC50) and Figure 1C (cell viability IC50). View Source
• [2] Trevarton AJ, Zhou Y, Yang D, et al. Orthogonal assays for the identification of inhibitors of the single-stranded nucleic acid binding protein YB-1. Acta Pharm Sin B. 2019;9(5):997-1007. Figure 5. View Source

Paclitaxel Synergy and MDR1 Reversal

SU056 combination studies with paclitaxel using the Chou-Talalay method yielded a combination index (CI) of < 1, indicating significant synergistic growth inhibition in ovarian cancer cells [1]. Mechanistically, paclitaxel treatment alone upregulates both YB-1 and MDR1 (ABCB1/P-glycoprotein) expression, which is reversed by SU056 co-treatment [1]. SU056 at 20 mg/kg in vivo reduced MDR1 expression by 41%–63% in tumor tissue, and in vitro co-treatment significantly inhibited Alexa Fluor 488-tagged paclitaxel efflux compared with paclitaxel-only treated cells [1]. This MDR1 reversal capacity is absent in precursor SU093 at equivalent doses and represents a functional property not shared by etoposide, which is itself an MDR1 substrate.

Paclitaxel Synergy & MDR1

Supporting evidence

CI < 1 (Chou-Talalay); MDR1 reduction 41–63% in vivo; inhibited paclitaxel efflux

Supports combination resistance model studies

MDR1 reversal not reported for etoposide or SU093

Evidence Dimension	Combination index (Chou-Talalay synergy) and MDR1/ABCB1 downregulation
Target Compound Data	SU056 + paclitaxel: CI < 1; MDR1 expression reduction 41%–63% in vivo; inhibition of paclitaxel efflux in vitro
Comparator Or Baseline	Paclitaxel alone (no synergy baseline CI = 1; upregulates YB-1 and MDR1). SU093 not reported to synergize with paclitaxel or reverse MDR1.
Quantified Difference	CI < 1 (synergistic); MDR1 downregulation 41%–63% versus vehicle; qualitative paclitaxel efflux inhibition
Conditions	Ovarian cancer cell lines (SKOV3, OVCAR8); Chou-Talalay combination analysis; in vivo ID8 tumor MDR1 immunoblot; Alexa Fluor 488-paclitaxel efflux assay

Why This Matters

For studies investigating chemotherapy resistance or YB-1-mediated drug efflux, SU056 provides a dual mechanism (YB-1 inhibition + MDR1 downregulation) that cannot be replicated by etoposide, SU093, or available screening hits.

• [1] Tailor D, Resendez A, Garcia-Marques FJ, et al. Y box binding protein 1 inhibition as a targeted therapy for ovarian cancer. Cell Chem Biol. 2021;28(8):1206-1220.e6. Figures 4B–4C, 7A–7C. View Source

YB-1-Dependent Cytotoxicity by shRNA Knockdown

To establish on-target specificity, SU056 IC50 values were determined in ovarian cancer cells expressing scrambled control (SC) shRNA versus two independent YBX1-targeting shRNAs. The IC50 of SU056 in SC cells was 3.54 ± 0.21 µM, which increased to 15.84 ± 0.13 µM (YBX1-shRNA1) and 19.15 ± 0.34 µM (YBX1-shRNA2), representing an approximately 4.5- to 5.4-fold rightward shift [1]. This YB-1 expression-dependent reduction in potency confirms that SU056's anti-proliferative effects are mediated primarily through YB-1 engagement rather than off-target podophyllotoxin-like topoisomerase activity, a mechanistic distinction from etoposide that is critical for interpreting YB-1-specific phenotypes.

YB-1-Dependent IC50 Shift

Supporting evidence

IC50: 3.54 µM (control) → 15.84–19.15 µM (YBX1 shRNA), 4.5–5.4-fold shift

Supports on-target YB-1 mechanism context

Confirms YB-1 mediation; distinct from topoisomerase poisoning

Evidence Dimension	SU056 IC50 shift upon YB-1 genetic knockdown
Target Compound Data	SU056 IC50: SC shRNA = 3.54 µM; YBX1-shRNA1 = 15.84 µM; YBX1-shRNA2 = 19.15 µM
Comparator Or Baseline	Scrambled shRNA control (IC50 baseline = 3.54 µM)
Quantified Difference	4.5- to 5.4-fold increase in IC50 upon YB-1 knockdown, confirming YB-1-dependent mechanism
Conditions	Ovarian cancer cell lines; lentiviral YBX1 shRNA knockdown; MTT cell viability assay

Why This Matters

This genetic validation differentiates SU056 from tool compounds lacking target-engagement confirmation and provides essential quality-control data for experimental designs requiring rigorous YB-1 target specificity.

• [1] Tailor D, Resendez A, Garcia-Marques FJ, et al. Y box binding protein 1 inhibition as a targeted therapy for ovarian cancer. Cell Chem Biol. 2021;28(8):1206-1220.e6. Figure 6A and associated results text. View Source

SU056 High-Impact Application Scenarios

YB-1 Target Engagement in Ovarian Cancer

SU056 is uniquely suited for YB-1 mechanistic studies in ovarian cancer where direct YB-1 protein downregulation must be distinguished from general cytotoxic stress. With validated YB-1 ELISA IC50 values of 3.2–5.6 µM across OVCAR4, OVCAR8, and SKOV3 cells [1], and confirmed YB-1-dependent cytotoxicity via shRNA shift assays [2], researchers can use SU056 at sub-5 µM concentrations to interrogate YB-1-mediated regulation of MDR1, CD44, c-Myc, and Bcl-2 without the confounding neurotoxicity associated with etoposide [3].

Paclitaxel Chemoresistance Reversal

The demonstrated synergy between SU056 and paclitaxel (CI < 1 by Chou-Talalay analysis) [1], coupled with SU056's ability to reverse paclitaxel-induced YB-1/MDR1 upregulation and inhibit drug efflux [1], positions SU056 as the rational choice for studies investigating YB-1-driven taxane resistance. Unlike etoposide or screening hit compounds (JK0395-B007, RUS0207-A006) that lack documented MDR1 reversal activity, SU056 offers a mechanistically coherent tool for dissecting the YB-1–ABCB1 axis in treatment-resistant ovarian cancer models.

In Vivo YB-1 Validation with Safety

For animal studies requiring sustained YB-1 pathway suppression, SU056 at 20 mg/kg daily IP has demonstrated 2-fold tumor weight reduction with no observable liver toxicity [1]. The significant reduction in neurotoxicity relative to etoposide (28.51%–49.54% lower cytotoxicity in neuronal cell models) [2] supports the selection of SU056 over clinical podophyllotoxins for chronic dosing regimens where neurological side effects would otherwise confound behavioral or histological endpoints.

Azopodophyllotoxin SAR for YB-1 Inhibition

The fluorine bioisostere modification that distinguishes SU056 from SU093 provides a well-characterized case study for medicinal chemistry programs investigating YB-1 inhibitor optimization. Quantitative improvements include: ~2-fold greater cell migration inhibition (78–87% vs 40–46% at 1 µM) [1], 33% greater in vivo tumor weight reduction (2-fold vs 1.5-fold) [1], and 28.51–49.54% lower neuronal cytotoxicity versus etoposide [2]. These data points enable SAR-driven procurement where SU056 can serve as both an experimental compound and a benchmarking standard.

Application

Selection Property

Validation Focus

Ovarian cancer YB-1 mechanistic studies

Direct YB-1 protein downregulation (ELISA-confirmed)

Target engagement validation via YB-1 ELISA and shRNA shift assays

Paclitaxel resistance mechanism studies

Synergy with paclitaxel and MDR1 downregulation

Combination index and drug efflux inhibition assays

In vivo YB-1 pathway suppression models

Lower neuronal cytotoxicity profile in cell models

Neuronal cytotoxicity endpoints and in vivo tolerability monitoring

YB-1 inhibitor medicinal chemistry SAR

Fluorine bioisostere design benchmarks

Comparative potency, migration, and in vivo model-response endpoints

• [1] Tailor D, Resendez A, Garcia-Marques FJ, et al. Y box binding protein 1 inhibition as a targeted therapy for ovarian cancer. Cell Chem Biol. 2021;28(8):1206-1220.e6. View Source
• [2] Tailor D, Resendez A, Garcia-Marques FJ, et al. Y box binding protein 1 inhibition as a targeted therapy for ovarian cancer. Cell Chem Biol. 2021;28(8):1206-1220.e6. Figures 1E and 6A. View Source
• [3] Tailor D, Resendez A, Garcia-Marques FJ, et al. Y box binding protein 1 inhibition as a targeted therapy for ovarian cancer. Cell Chem Biol. 2021;28(8):1206-1220.e6. Figures 1E, 4B–4C, and associated text. View Source